Cas no 25845-22-1 (Benzamide,4-hydroxy-3-iodo-5-nitro-)

Benzamide,4-hydroxy-3-iodo-5-nitro- structure
25845-22-1 structure
Product Name:Benzamide,4-hydroxy-3-iodo-5-nitro-
CAS No:25845-22-1
MF:C7H5IN2O4
MW:308.030073881149
CID:268024
PubChem ID:100794
Update Time:2025-04-19

Benzamide,4-hydroxy-3-iodo-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-hydroxy-3-iodo-5-nitro-
    • 4-hydroxy-3-iodo-5-nitrobenzamide
    • 3-iodo-4-hydroxy-5-nitrobenzamide
    • AC1L2PI0
    • AC1Q4PEA
    • AR-1G2692
    • NSC369994
    • 25845-22-1
    • NSC 369994
    • NSC-369994
    • UNII-2H9930XG5M
    • 2H9930XG5M
    • Q27254742
    • Benzamide, 4-hydroxy-3-iodo-5-nitro-
    • DTXSID30180501
    • Inchi: 1S/C7H5IN2O4/c8-4-1-3(7(9)12)2-5(6(4)11)10(13)14/h1-2,11H,(H2,9,12)
    • InChI Key: YRFMWRRQMUMFMS-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(N)=O)=CC(=C1O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 307.92895
  • Monoisotopic Mass: 307.929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 2.192
  • Boiling Point: 272.6°Cat760mmHg
  • Flash Point: 118.6°C
  • Refractive Index: 1.737
  • PSA: 106.46
  • LogP: 2.22740

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